Cas no 71183-99-8 (24(R),25-Dihydroxyvitamin D2)

• Product Name: 24(R),25-Dihydroxyvitamin D2
• CAS No: 71183-99-8
• MF: C₂₈H₄₄O₃
• MW: 428.647169113159
• CID: 572687
• PubChem ID: 6438393
• Update Time: 2025-11-04

24(R),25-Dihydroxyvitamin D2 Chemical and Physical Properties

Names and Identifiers

• 9,10-Secoergosta-5,7,10(19),22-tetraene-3,24,25-triol,(3b,5Z,7E,22E)- (9CI)
• 24,25-dihydroxyvitamin D2
• 24,25-Dihydroxyergocalciferol
• 71183-99-8
• 9,10-Secoergosta-5,7,10(19),22-tetraene-3,24,25-triol, (3beta,5Z,7E,22E)-
• (E,3R,6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5R)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2,3-dimethylhept-4-ene-2,3-diol
• 24(R),25-Dihydroxyvitamin D2

• Inchi： 1S/C28H44O3/c1-19-9-12-23(29)18-22(19)11-10-21-8-7-16-27(5)24(13-14-25(21)27)20(2)15-17-28(6,31)26(3,4)30/h10-11,15,17,20,23-25,29-31H,1,7-9,12-14,16,18H2,2-6H3/b17-15+,21-10+,22-11-/t20-,23-,24-,25+,27-,28-/m1/s1
• InChI Key： BPEQZNMKGFTMQE-BJWACDMPSA-N
• SMILES： O[C@@](C)(C(C)(C)O)/C=C/[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)CC[C@H](C\3)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 428.329045
• Monoisotopic Mass: 428.329045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 60.7

Experimental Properties

• Density: 1.06
• Boiling Point: 582.2°C at 760 mmHg
• Flash Point: 244.8°C
• Refractive Index: 1.555

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives

Additional information on 24(R),25-Dihydroxyvitamin D2

24(R),25-Dihydroxyvitamin D2 (CAS No. 71183-99-8): A Comprehensive Guide to Its Properties, Applications, and Market Trends

24(R),25-Dihydroxyvitamin D2 (CAS No. 71183-99-8) is a biologically active metabolite of vitamin D2 (ergocalciferol). This compound plays a crucial role in calcium homeostasis and bone metabolism, making it a subject of significant interest in medical and nutritional research. With the growing focus on vitamin D deficiency and its health implications, 24(R),25-Dihydroxyvitamin D2 has garnered attention for its potential therapeutic and diagnostic applications.

The chemical structure of 24(R),25-Dihydroxyvitamin D2 features hydroxyl groups at the 24(R) and 25 positions, which enhance its solubility and biological activity. Unlike its precursor, vitamin D2, this metabolite is more potent in regulating calcium absorption and bone mineralization. Researchers are increasingly exploring its role in managing conditions like osteoporosis, renal osteodystrophy, and even autoimmune diseases, as studies suggest it may modulate immune responses.

One of the most searched questions about 24(R),25-Dihydroxyvitamin D2 is its comparison with 1,25-Dihydroxyvitamin D3 (calcitriol). While both are active metabolites, 24(R),25-Dihydroxyvitamin D2 is derived from vitamin D2, whereas calcitriol comes from vitamin D3. The former is often studied for its unique effects on bone health and its potential to reduce the risk of hypercalcemia, a common side effect of high-dose vitamin D therapy.

In the pharmaceutical industry, 24(R),25-Dihydroxyvitamin D2 is used in the development of drugs targeting bone disorders and chronic kidney disease. Its ability to promote bone formation without excessive calcium mobilization makes it a promising candidate for next-generation therapies. Additionally, its role in nutraceuticals is being explored, particularly in formulations designed to address vitamin D insufficiency in high-risk populations like the elderly and postmenopausal women.

The market for 24(R),25-Dihydroxyvitamin D2 is expanding, driven by rising awareness of vitamin D's health benefits and the increasing prevalence of bone-related diseases. Analysts predict significant growth in demand for this compound, especially in regions with limited sunlight exposure, where vitamin D deficiency is more common. Manufacturers are investing in advanced synthesis methods to meet this demand while ensuring high purity and bioavailability.

From a research perspective, 24(R),25-Dihydroxyvitamin D2 is also being investigated for its potential anti-inflammatory and anti-proliferative properties. Preliminary studies suggest it may play a role in managing inflammatory bowel disease (IBD) and certain cancers, though more clinical trials are needed to confirm these effects. This has led to a surge in academic publications and patents related to its applications.

For those seeking high-quality 24(R),25-Dihydroxyvitamin D2, it is essential to source it from reputable suppliers who adhere to strict quality control standards. The compound is typically available as a white to off-white powder, soluble in organic solvents like ethanol and DMSO. Proper storage conditions—away from light and moisture—are critical to maintaining its stability and efficacy.

In summary, 24(R),25-Dihydroxyvitamin D2 (CAS No. 71183-99-8) is a versatile compound with significant potential in medicine, nutrition, and research. Its unique properties and growing market demand make it a key focus for scientists and industry professionals alike. As our understanding of vitamin D metabolism deepens, the applications of this metabolite are likely to expand, offering new opportunities for innovation and health improvement.